molecular formula C10H12N2OS2 B8565157 N-Methyl-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)thiourea CAS No. 64607-79-0

N-Methyl-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)thiourea

Cat. No.: B8565157
CAS No.: 64607-79-0
M. Wt: 240.3 g/mol
InChI Key: QZHBXRZHTKYCGK-UHFFFAOYSA-N
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Description

N-Methyl-N'-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)thiourea is a useful research compound. Its molecular formula is C10H12N2OS2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

64607-79-0

Molecular Formula

C10H12N2OS2

Molecular Weight

240.3 g/mol

IUPAC Name

1-methyl-3-(7-oxo-5,6-dihydro-4H-1-benzothiophen-4-yl)thiourea

InChI

InChI=1S/C10H12N2OS2/c1-11-10(14)12-7-2-3-8(13)9-6(7)4-5-15-9/h4-5,7H,2-3H2,1H3,(H2,11,12,14)

InChI Key

QZHBXRZHTKYCGK-UHFFFAOYSA-N

Canonical SMILES

CNC(=S)NC1CCC(=O)C2=C1C=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylisothiocyanate (5.0 g) and methylene chloride (100 ml) is stirred and a saturated solution of methylamine in ethanol (15 ml ethanol saturated with methylamine) added. The mixture is stirred for 15 hours then heated at reflux for 2 hours, cooled and evaporated to dryness in vacuo. The residue is triturated with water, the title thiourea collected and dried.
Name
4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylisothiocyanate
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two

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